Cas no 2034368-84-6 (1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide
• CAS No: 2034368-84-6
• MF: C₁₉H₁₆FN₃OS
• MW: 353.413246154785
• CID: 5333840
• Update Time: 2025-08-05

1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)cyclopropanecarboxamide
• 1-(4-fluorophenyl)-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]cyclopropane-1-carboxamide
• 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide

• Inchi： 1S/C19H16FN3OS/c20-15-3-1-14(2-4-15)19(6-7-19)18(24)23-11-16-17(22-9-8-21-16)13-5-10-25-12-13/h1-5,8-10,12H,6-7,11H2,(H,23,24)
• InChI Key： VVHGQFOBNFLNOF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(C2(C3C=CC(=CC=3)F)CC2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide (CAS No. 2034368-84-6)

1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide, with the CAS number 2034368-84-6, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a fluorophenyl group, a thiophene ring, and a pyrazine scaffold, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications due to its molecular interactions and bioactivity in various biological systems.

The compound's cyclopropane-carboxamide core is a critical feature, as cyclopropane derivatives are known for their conformational rigidity and metabolic stability. This property enhances the compound's potential as a therapeutic agent, particularly in targeting enzymes or receptors involved in inflammatory pathways or neurological disorders. The inclusion of a thiophene moiety further diversifies its reactivity, making it a subject of interest in medicinal chemistry and drug design.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide aligns with this trend, as its structural complexity allows for selective binding to specific biological targets. This has led to its exploration in oncology research, where it is being studied for its potential to disrupt protein-protein interactions or inhibit kinase activity.

Another area of growing interest is the compound's role in neurodegenerative disease research. With the rise in Alzheimer's and Parkinson's cases globally, scientists are investigating molecules like 2034368-84-6 for their ability to cross the blood-brain barrier and modulate neurotransmitter systems. Its fluorophenyl group may contribute to improved pharmacokinetics, a key factor in central nervous system (CNS) drug development.

From a synthetic perspective, the compound's multi-step synthesis and purification processes are topics of discussion in organic chemistry forums. Researchers often seek optimized protocols for its preparation, highlighting the need for high-yield reactions and green chemistry approaches. The integration of thiophene and pyrazine rings poses unique challenges, making it a valuable case study for heterocyclic chemistry enthusiasts.

In the context of computational chemistry, 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide has been modeled to predict its binding affinities and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). These simulations are crucial for accelerating drug discovery pipelines, reducing reliance on in vivo testing. The compound's lipophilicity and hydrogen-bonding capacity are frequently analyzed to assess its suitability for oral administration.

As the pharmaceutical industry shifts toward fragment-based drug design, compounds like 2034368-84-6 serve as valuable scaffolds for building larger, more potent molecules. Its modular structure allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) systematically. This approach is particularly relevant in antibiotic resistance research, where novel chemotypes are urgently needed.

In summary, 1-(4-fluorophenyl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide (CAS No. 2034368-84-6) represents a promising avenue for interdisciplinary research. Its applications span drug development, chemical biology, and material science, reflecting the evolving priorities of modern science. With ongoing studies, this compound may soon emerge as a cornerstone in the next generation of therapeutic innovations.